Leukotriene A3 methyl ester
Leukotriene A3 methyl ester
Biosynthesis of LTA3 occurs from 5,8,11-eicosatrienoic acid via the 5-LO pathway and it is the putative intermediate in the biosynthesis of 3-series leukotrienes. LTA3 as a free acid is highly unstable. The methyl ester is stable and can be readily hydrolyzed to the free acid as needed.
Brand Name:
Vulcanchem
CAS No.:
83851-38-1
VCID:
VC0162607
InChI:
InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1
SMILES:
CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
Leukotriene A3 methyl ester
CAS No.: 83851-38-1
Reference Standards
VCID: VC0162607
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
CAS No. | 83851-38-1 |
---|---|
Product Name | Leukotriene A3 methyl ester |
Molecular Formula | C21H34O3 |
Molecular Weight | 334.5 g/mol |
IUPAC Name | methyl 4-[(2S,3S)-3-[(1E,3E,5Z)-tetradeca-1,3,5-trienyl]oxiran-2-yl]butanoate |
Standard InChI | InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1 |
Standard InChIKey | YOAQIJHBMIIBJM-NLAMMTFYSA-N |
Isomeric SMILES | CCCCCCCC/C=C\C=C\C=C\[C@H]1[C@@H](O1)CCCC(=O)OC |
SMILES | CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC |
Canonical SMILES | CCCCCCCCC=CC=CC=CC1C(O1)CCCC(=O)OC |
Description | Biosynthesis of LTA3 occurs from 5,8,11-eicosatrienoic acid via the 5-LO pathway and it is the putative intermediate in the biosynthesis of 3-series leukotrienes. LTA3 as a free acid is highly unstable. The methyl ester is stable and can be readily hydrolyzed to the free acid as needed. |
Synonyms | LTA3 methyl ester |
Reference | 1.Jakschik, B.A.,Morrison, A.R. and Sprecher, H. Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway. The Journal of Biological Chemisty 258, 12797-12800 (1983). |
PubChem Compound | 16219566 |
Last Modified | Nov 11 2021 |
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